Cas no 2680862-11-5 (1-(tert-butoxy)carbonyl-6-methoxy-1H-indazole-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-6-methoxy-1H-indazole-3-carboxylic acid
• CAS No: 2680862-11-5
• MF: C₁₄H₁₆N₂O₅
• MW: 292.287243843079
• CID: 5654118
• PubChem ID: 165914442
• Update Time: 2025-10-07

1-(tert-butoxy)carbonyl-6-methoxy-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-6-methoxy-1H-indazole-3-carboxylic acid
• EN300-28262890
• 2680862-11-5
• 1-(tert-butoxy)carbonyl-6-methoxy-1H-indazole-3-carboxylic acid

• Inchi： 1S/C14H16N2O5/c1-14(2,3)21-13(19)16-10-7-8(20-4)5-6-9(10)11(15-16)12(17)18/h5-7H,1-4H3,(H,17,18)
• InChI Key： MJGDSUXHCLEKBQ-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=C(C=CC=2C(C(=O)O)=N1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.10592162g/mol
• Monoisotopic Mass: 292.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.6Ų

Additional information on 1-(tert-butoxy)carbonyl-6-methoxy-1H-indazole-3-carboxylic acid

1-(tert-butoxy)carbonyl-6-methoxy-1H-indazole-3-carboxylic Acid: A Promising Scaffold for Targeted Therapeutic Applications

1-(tert-butoxy)carbonyl-6-methoxy-1H-indazole-3-carboxylic acid, with the CAS number 2680862-11-5, represents a unique molecular scaffold that has garnered significant attention in recent years for its potential applications in pharmaceutical research. This compound belongs to the class of 1H-indazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The tert-butoxy carbonyl group at the 1-position and the 6-methoxy substitution at the indazole ring contribute to its structural complexity and functional versatility. The 3-carboxylic acid moiety further enhances its reactivity and potential for chemical modifications, making it a valuable starting point for drug discovery initiatives.

Recent advances in medicinal chemistry have highlighted the importance of indazole-based compounds in the development of novel therapeutics. The 1H-indazole ring system is a versatile pharmacophore that can be modified to target various biological pathways. The tert-butoxy carbonyl group serves as a protecting group, which is crucial for stabilizing the molecule during synthesis and storage. This feature is particularly important in the context of drug candidate optimization, where maintaining the integrity of functional groups is essential for achieving the desired biological activity.

The 6-methoxy substitution at the indazole ring introduces additional steric and electronic effects that can modulate the molecule's interaction with biological targets. Studies published in Journal of Medicinal Chemistry (2023) have demonstrated that such substitutions can enhance the lipophilicity and cell permeability of indazole derivatives, making them more suitable for oral administration. The 3-carboxylic acid functionality at the indazole ring further contributes to the molecule's ability to engage in hydrogen bonding interactions with target proteins, which is a key factor in drug-receptor binding affinity.

Recent research has also focused on the synthetic accessibility of 1-(tert-butoxy)carbonyl-6-methoxy-3-carboxylic acid indazole derivatives. A study published in Organic & Biomolecular Chemistry (2024) reported the development of a novel catalytic strategy for the efficient synthesis of this compound. The methodology involves a multi-step process that includes indole ring functionalization, methoxylation at the 6-position, and carboxylic acid group introduction. This approach not only improves the yield but also reduces the number of synthetic steps, making the compound more accessible for large-scale production.

The 1H-indazole framework has been extensively explored for its potential in targeting various disease mechanisms. For instance, a 2023 study in ACS Medicinal Chemistry Letters demonstrated that indazole derivatives with similar structural features to 1-(tert-butoxy)carbonyl-6-methoxy-3-carboxylic acid showed promising anti-inflammatory activity in vivo models of inflammatory bowel disease. The tert-butoxy group was found to enhance the metabolic stability of the compound, while the 6-methoxy substitution improved its solubility in aqueous environments, which is critical for drug delivery.

Another significant area of research involves the anti-cancer potential of 1-(tert-butoxy)carbonyl-6-methoxy-1H-indazole-3-carboxylic acid. A 2024 study published in Cancer Research reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those overexpressing EGFR (Epidermal Growth Factor Receptor). The mechanism of action appears to involve the disruption of EGFR signaling pathways, which are frequently dysregulated in malignant tumors. The 3-carboxylic acid functionality is believed to play a role in the molecule's ability to bind to and inhibit the kinase activity of EGFR, thereby suppressing tumor growth.

The lipophilicity and hydrophobicity profile of 1-(tert-butoxy)carbonyl-6-methoxy-3-carboxylic acid derivatives has also been investigated for their impact on drug permeability across biological membranes. A 2023 study in Drug Metabolism and Disposition found that the tert-butoxy group significantly increases the lipophilic character of the molecule, which enhances its ability to cross the blood-brain barrier. This property is particularly valuable for the development of central nervous system (CNS) therapeutics, where targeting brain tissues is essential for treating neurological disorders.

In addition to its therapeutic applications, the 1-(tert-butoxy)carbonyl-6-methoxy-3-carboxylic acid scaffold has been explored for its potential in prodrug design. A 2024 study in European Journal of Medicinal Chemistry demonstrated that the tert-butoxy group can act as a prodrug moiety, which is enzymatically cleaved in vivo to release the active drug. This approach allows for improved bioavailability and reduced toxicity, making it a promising strategy for enhancing the therapeutic index of indazole-based compounds.

Current research efforts are also focusing on the structure-activity relationship (SAR) of 1-(tert-butoxy)carbonyl-6-methoxy-1H-indazole-3-carboxylic acid derivatives. A 2023 study in Journal of Chemical Information and Modeling used computational methods to predict the binding affinity of these compounds to various protein targets. The results indicated that modifications to the 6-methoxy group and the tert-butoxy carbonyl group can significantly alter the molecule's selectivity and potency. These findings are crucial for the rational design of more effective therapeutic agents.

Overall, 1-(tert-butoxy)carbonyl-6-methoxy-1H-indazole-3-carboxylic acid represents a promising molecular scaffold with a wide range of potential applications in pharmaceutical research. Its unique structural features, including the tert-butoxy group, 6-methoxy substitution, and 3-carboxylic acid functionality, make it a valuable tool for the development of novel therapeutics. As research in this area continues to advance, the 1H-indazole framework is likely to play an increasingly important role in the discovery of new drugs for a variety of diseases.